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Compound of Interest

Ethyl 2-amino-5-methylthiazole-4-
Compound Name:
carboxylate

Cat. No.: B372275

Technical Guide: Ethyl 2-Amino-5-
Methylthiazole-4-Carboxylate

CAS Number: 7210-76-6
An In-depth Profile for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 2-amino-5-methylthiazole-
4-carboxylate, a key heterocyclic building block in medicinal and agricultural chemistry. This
document consolidates essential physicochemical properties, spectroscopic data, detailed
experimental protocols, and safety information to support its application in research and
development.

Physicochemical Properties

Ethyl 2-amino-5-methylthiazole-4-carboxylate is a white to off-white or pale cream
crystalline powder. Its core structure, featuring a substituted thiazole ring, makes it a valuable
intermediate for the synthesis of a wide range of biologically active compounds.

Table 1: General and Physicochemical Properties
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Property Value Reference(s)
Molecular Formula C7H10N202S
Molecular Weight 186.23 g/mol
IUPAC Name ethyl 2-amino-4-methyl-1,3-
thiazole-5-carboxylate
Melting Point 176-180 °C
Boiling Point 313.1 £ 22.0 °C (Predicted)
Density 1.283 + 0.06 g/cm? (Predicted)
Solubility Insoluble in water
Appearance White to off-white crystalline
powder
Table 2: Chemical Identifiers
Identifier Value Reference(s)
CAS Number 7210-76-6
PubChem CID 343747
MDL Number MFCD00123414
SMILES CCOC(=0)clsc(N)nclC
WZHUPCREDVWLKC-

InChlKe
Y UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the compound's structure and purity. The
following data has been reported:

e 1H and 3C NMR: Nuclear Magnetic Resonance spectra are available for this compound.
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e Mass Spectrometry (MS): GC-MS and MS/MS data have been documented, with a
prominent peak observed at m/z 186, corresponding to the molecular ion.

« Infrared (IR) Spectroscopy: IR spectral data is available and can be used to identify the key
functional groups present in the molecule.

Experimental Protocols

The synthesis of ethyl 2-amino-5-methylthiazole-4-carboxylate is well-established. Below
are detailed methodologies for its preparation.

Synthesis via Hantzsch Thiazole Synthesis

This common method involves the reaction of an a-haloketone with a thioamide. A specific
protocol is the reaction of ethyl 2-chloro-3-oxobutanoate with thiourea.

Protocol:

» Dissolve ethyl 2-chloro-3-oxobutanoate (1 eq.) in ethanol (approx. 5 mL per gram of starting
material).

e Add thiourea (1.1 eq.) to the solution at room temperature (25 °C).
» Heat the reaction mixture to reflux and maintain for 3 hours.
» Monitor the reaction to completion using thin-layer chromatography (TLC).

e Upon completion, slowly cool the mixture to room temperature while stirring to induce
precipitation.

o Collect the resulting white solid product by filtration using a Bichner funnel.

e Dry the collected solid under vacuum to yield the final product, ethyl 2-amino-4-
methylthiazole-5-carboxylate.

One-Pot Synthesis from Ethyl Acetoacetate

A more streamlined, one-pot synthesis has been developed, offering higher efficiency.
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Protocol:

o Prepare a mixture of ethyl acetoacetate (1 eq.) in a solvent system of water and
tetrahydrofuran (THF).

e Cool the mixture to below 0 °C in an ice bath.
e Add N-bromosuccinimide (NBS) (1.2 eq.) portion-wise to the cooled mixture.

» Allow the reaction to stir at room temperature for 2 hours. Monitor the disappearance of the
starting material by TLC.

o Once the first step is complete, add thiourea (1 eq.) to the reaction mixture.

e Heat the mixture to 80 °C for 2 hours.

 After cooling to room temperature, filter the mixture to remove any insoluble substances.
» To the filtrate, add agueous ammonia (NHs-H20) to precipitate the product.

 Stir the resulting suspension at room temperature for 10 minutes.

e Collect the yellow flocculent precipitate by filtration.

e Wash the filter cake thoroughly with water and recrystallize from ethyl acetate to obtain the
pure product.
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Starting Materials

[ Ethyl Acetoacetate ] [ N-Bromosuccinimide (NBS) ]

1eq. 1.2 eq.

Reaction Steps

Step 1: Bromination

(Water/THF, <0°C to RT) Leq.

Intermediate

Step 2: Cyclization
(80°C)

Crude Product

Work-up & Purification
(Filtration, Basification, Recrystallization)

Final Rroduct

Ethyl 2-Amino-5-Methylthiazole-4-carboxylate

Click to download full resolution via product page

Caption: One-Pot Synthesis Workflow.
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Biological Activity and Applications

Ethyl 2-amino-5-methylthiazole-4-carboxylate is a versatile precursor for the synthesis of
compounds with a wide array of biological activities. Its derivatives have been investigated for
various therapeutic applications.

e Antimicrobial Agents: The thiazole nucleus is a core component of many antimicrobial drugs.
Derivatives of this compound have shown potential as antibacterial and antifungal agents.
For instance, Schiff bases synthesized from this molecule have demonstrated significant
antibacterial and antifungal properties.

e Anticancer Research: This compound serves as a scaffold for the development of novel
anticancer agents. Studies have shown that its derivatives can exhibit cytotoxic effects
against various cancer cell lines. It is a key intermediate in the synthesis of some kinase
inhibitors and other antineoplastic compounds.

e Anti-inflammatory and Other Activities: The 2-aminothiazole moiety is present in various
compounds with anti-inflammatory, antihypertensive, and antiallergic properties. This makes
the title compound a valuable starting material for exploring new therapies in these areas.

e Agrochemicals: Beyond pharmaceuticals, it is used in the development of agrochemicals,
including fungicides and herbicides, to protect crops and enhance agricultural productivity.

As this compound is primarily a synthetic intermediate, it is not directly involved in biological
signaling pathways. Instead, it provides the structural foundation for more complex molecules
that are designed to interact with specific biological targets such as enzymes or receptors.

Safety and Handling

Appropriate safety precautions must be taken when handling ethyl 2-amino-5-methylthiazole-
4-carboxylate.

Table 3: Hazard Information
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Hazard Category GHS Classification
Pictogram
Signal Word Warning

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing dust.P280: Wear
protective gloves/eye protection/face
protection.P302+P352: IF ON SKIN: Wash with
Precautionary Statements plenty of soap and water.P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling Recommendations:
e Use in a well-ventilated area, preferably in a fume hood.
» Avoid formation of dust and aerosols.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

 In case of contact with eyes or skin, rinse immediately with plenty of water and seek medical
advice.

o Store in a tightly closed container in a cool, dry place.

« To cite this document: BenchChem. [ethyl 2-amino-5-methylthiazole-4-carboxylate CAS
7210-76-6 properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b372275#ethyl-2-amino-5-methylthiazole-4-
carboxylate-cas-7210-76-6-properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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